Cas no 133017-02-4 (Benzoic acid, 4-(ethoxymethyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(ethoxymethyl)-, ethyl ester
• CAS No: 133017-02-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD31806007
• CID: 1231453
• PubChem ID: 59652132
• Update Time: 2025-05-20

Benzoic acid, 4-(ethoxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(ethoxymethyl)-, ethyl ester
• ethyl 4-(ethoxymethyl)benzoate
• CS-0195954
• DTXSID00732596
• 133017-02-4
• MFCD31806007
• SCHEMBL14281812
• E95114

• MDL： MFCD31806007
• Inchi： 1S/C12H16O3/c1-3-14-9-10-5-7-11(8-6-10)12(13)15-4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： GWYFRLIJNSJBCT-UHFFFAOYSA-N
• SMILES： O(CC)CC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Benzoic acid, 4-(ethoxymethyl)-, ethyl ester

Benzoic Acid, 4-(Ethoxymethyl)-, Ethyl Ester: A Comprehensive Overview

Benzoic acid, 4-(ethoxymethyl)-, ethyl ester, also known by its CAS number 133017-02-4, is a versatile organic compound with significant applications in various industries. This compound is a derivative of benzoic acid, featuring an ethoxymethyl group at the para position and an ethyl ester functional group. Its chemical structure makes it highly valuable in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and its unique properties have further enhanced its utility in modern chemical research.

The molecular formula of benzoic acid, 4-(ethoxymethyl)-, ethyl ester is C₁₂H₁₆O₃, with a molecular weight of approximately 208.25 g/mol. Its structure consists of a benzene ring substituted with an ethoxymethyl group (-CH₂OEt) at the para position and an ethyl ester (-COOEt) group. This arrangement imparts the compound with unique electronic and steric properties, making it suitable for various chemical transformations. The compound is typically synthesized via esterification reactions or through the modification of benzoic acid derivatives.

Benzoic acid, 4-(ethoxymethyl)-, ethyl ester exhibits several physical properties that make it ideal for industrial applications. It has a melting point of around 55°C and a boiling point of approximately 165°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and diethyl ether. These properties facilitate its use in organic synthesis, where precise control over solubility and reactivity is crucial.

In recent years, researchers have explored the potential of benzoic acid, 4-(ethoxymethyl)-, ethyl ester in drug discovery and development. Its structure allows for easy modification to create bioactive molecules with specific pharmacological profiles. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic agents. Additionally, its role as an intermediate in the synthesis of more complex molecules has been well-documented in recent scientific literature.

The application of benzoic acid, 4-(ethoxymethyl)-, ethyl ester extends beyond pharmaceuticals into agrochemicals and specialty chemicals. In agrochemistry, it serves as a precursor for herbicides and fungicides due to its ability to undergo various transformations that enhance bioavailability and efficacy. In the specialty chemicals sector, it finds use in the production of high-performance polymers and advanced materials.

The synthesis of benzoic acid, 4-(ethoxymethyl)-, ethyl ester has been optimized through green chemistry approaches in recent years. Researchers have developed catalytic methods that reduce waste generation and improve reaction efficiency. For example, the use of enzymes or transition metal catalysts has enabled selective transformations with minimal byproducts. These advancements align with global efforts to promote sustainable chemical practices.

In terms of safety and environmental impact, benzoic acid, 4-(ethoxymethyl)-, ethyl ester has been subjected to rigorous testing to ensure compliance with regulatory standards. Studies indicate that it has low acute toxicity when handled appropriately. However, proper handling procedures are recommended to minimize exposure risks during manufacturing and use.

The future prospects for benzoic acid, 4-(ethoxymethyl)-, ethyl ester are bright due to its adaptability and growing demand across diverse industries. Ongoing research continues to uncover new applications and improve existing processes involving this compound. As technology advances and sustainability becomes a priority in chemical manufacturing,